Cas no 1096813-24-9 ({5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl}(methyl)amine)

• Product Name: {5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl}(methyl)amine
• CAS No: 1096813-24-9
• MF: C₁₄H₂₁FN₂O
• MW: 252.327747106552
• CID: 5533812
• Update Time: 2025-06-11

{5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• {[5-Fluoro-2-(4-methoxypiperidin-1-yl)phenyl]methyl}(methyl)amine
• Benzenemethanamine, 5-fluoro-2-(4-methoxy-1-piperidinyl)-N-methyl-
• {5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl}(methyl)amine

• Inchi： 1S/C14H21FN2O/c1-16-10-11-9-12(15)3-4-14(11)17-7-5-13(18-2)6-8-17/h3-4,9,13,16H,5-8,10H2,1-2H3
• InChI Key： ZBVYVMUUGAGGGY-UHFFFAOYSA-N
• SMILES： C1(CNC)=CC(F)=CC=C1N1CCC(OC)CC1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 354.9±42.0 °C at 760 mmHg
• Flash Point: 168.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 9.29±0.10(Predicted)

{5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl}(methyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on {5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl}(methyl)amine

Introduction to (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine and Its Significance in Modern Chemical Research

Compound with the CAS number 1096813-24-9 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine, represents a unique structural motif that combines a fluoro-substituted aromatic ring with a piperidine moiety, making it a promising candidate for further exploration in drug discovery and molecular pharmacology.

The presence of the fluoro group at the 5-position of the phenyl ring is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, binding affinity, and overall bioavailability. This modification can significantly influence the electronic properties of the molecule, potentially altering its interactions with biological targets. The piperidine ring, on the other hand, is a common pharmacophore in medicinal chemistry, known for its ability to improve oral bioavailability and solubility while also contributing to favorable pharmacokinetic profiles.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate neurological and cardiovascular functions. The structural features of (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine make it an attractive candidate for investigating potential therapeutic applications in these areas. For instance, the combination of a fluoro-substituted aromatic ring and a piperidine moiety suggests that this compound may exhibit properties similar to those of known centrally acting agents or cardiovascular drugs.

One of the most exciting aspects of this compound is its potential as a scaffold for further derivatization. By modifying various functional groups within its structure, researchers can explore a wide range of biological activities. For example, altering the methoxy group on the piperidine ring or introducing additional substituents on the phenyl ring could lead to novel derivatives with enhanced potency or selectivity. Such modifications are crucial for optimizing drug candidates and improving their therapeutic efficacy.

The synthesis of (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions are particularly useful in building the desired carbon-carbon and carbon-nitrogen bonds. These methods allow for the efficient assembly of complex frameworks while maintaining high regioselectivity and yield.

In addition to its synthetic considerations, the pharmacological properties of this compound are of great interest. Preliminary studies have suggested that it may interact with various biological targets, including enzymes and receptors involved in neurotransmitter signaling. The fluoro group's ability to influence binding affinity could be particularly beneficial in designing molecules that exhibit high selectivity for specific targets. This selectivity is critical for minimizing side effects and improving patient outcomes.

The role of computational chemistry in studying (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine cannot be overstated. Molecular modeling techniques provide valuable insights into how this compound might interact with biological targets at the atomic level. By simulating these interactions, researchers can predict potential binding modes and optimize drug-like properties before conducting expensive wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

Recent advancements in high-throughput screening (HTS) have further enhanced our ability to explore the biological activity of compounds like (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine. HTS allows for the rapid testing of thousands of compounds against various biological assays, providing a wealth of data on their activity profiles. This data can then be used to identify hits—compounds that show promising activity—which can be further optimized through structure-based drug design or other computational methods.

The future prospects for this compound are bright, with ongoing research aimed at elucidating its full potential in both academic and industrial settings. As our understanding of molecular interactions continues to grow, so too does our ability to design molecules with tailored properties. The combination of synthetic chemistry expertise, computational modeling capabilities, and robust pharmacological screening platforms positions (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine as a key player in next-generation drug discovery efforts.

In conclusion, compound CAS number 1096813-24-9, identified as (5-Fluoro-2-(4-methoxypiperidin-1-yl)phenylmethyl)(methyl)amine, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features offer numerous opportunities for further exploration, making it a valuable asset in the quest for novel therapeutic agents. With continued innovation in synthetic methods and computational techniques, this compound is poised to make substantial contributions to medical science in the years ahead.